Cas no 3331-71-3 (Einecs 222-058-8)

• Product Name: Einecs 222-058-8
• CAS No: 3331-71-3
• MF: C₂₉H₃₆O₈
• MW: 512.591349601746
• CID: 312154
• Update Time: 2023-08-02

Einecs 222-058-8 Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-[[(6-carboxy-3-cyclohexen-1-yl)carbonyl]oxy]-11,17-dihydroxy-, (11b)- (9CI)
• 11beta,17-Dihydroxypregna-1,4-diene-3,20-dione 21-((6-carboxycyclohex-3-en-1-yl)formate)
• 4-cyclohexene-1,2-dicarboxylic acid, mono[(11beta)-11,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl] ester, monosodium salt
• 6-({[(11beta)-11,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl]oxy}carbonyl)cyclohex-3-ene-1-carboxylic acid
• Prednisolone tetrahydrophthalate
• Einecs 222-058-8

• Inchi： 1S/C29H36O8/c1-27-11-9-17(30)13-16(27)7-8-20-21-10-12-29(36,28(21,2)14-22(31)24(20)27)23(32)15-37-26(35)19-6-4-3-5-18(19)25(33)34/h3-4,9,11,13,18-22,24,31,36H,5-8,10,12,14-15H2,1-2H3,(H,33,34)/t18?,19?,20-,21-,22-,24+,27-,28-,29-/m0/s1
• InChI Key： VNGWBSXDGQZSFL-JMNKBGBLSA-N
• SMILES： O[C@]1(C(COC(C2CC=CCC2C(=O)O)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 512.241
• Monoisotopic Mass: 512.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 138

Experimental Properties

• Density: 1.35
• Boiling Point: 721.4°Cat760mmHg
• Flash Point: 237.3°C
• Refractive Index: 1.615